N-(4-ethylphenyl)-2-(8-(((4-ethylphenyl)amino)methyl)-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide

• IUPAC Name: 2-[8-[(4-ethylanilino)methyl]-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C30H31N3O4/c1-3-20-5-9-24(10-6-20)31-18-23-15-22-16-27-28(37-14-13-36-27)17-26(22)33(30(23)35)19-29(34)32-25-11-7-21(4-2)8-12-25/h5-12,15-17,31H,3-4,13-14,18-19H2,1-2H3,(H,32,34)
• InChI Key: KKBJHVPRQCVVCA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NCC2=CC3=CC4=C(C=C3N(C2=O)CC(=O)NC5=CC=C(C=C5)CC)OCCO4
• Molecular Formula: C30H31N3O4
• Molecular Weight: 497.6 g/mol
• CAS No.: 893788-03-9

Description

N-(4-ethylphenyl)-2-(8-(((4-ethylphenyl)amino)methyl)-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C30H31N3O4 and its molecular weight is 497.595. The purity is usually 95%.
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Scientific Research Applications

Spatial Orientation and Assembly :The spatial orientation and self-assembly of N-(4-ethylphenyl)-2-(8-(((4-ethylphenyl)amino)methyl)-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide derivatives have been a subject of study due to their unique structural features. These amide derivatives exhibit interesting geometrical shapes and self-assemble to form complex structures. For instance, N-[2-(4-methoxyphenyl)-ethyl]-2-(quinolin-8-yl-amino)acetamide demonstrates a tweezer-like geometry and forms channel-like structures through weak interactions (Kalita & Baruah, 2010). Similarly, various quinoline derivatives with amide bonds can form co-crystals with aromatic diols, indicating their potential in forming structurally complex systems (Karmakar et al., 2009).

Synthesis and Derivatives :The synthesis of derivatives of compounds similar to this compound has been explored for various applications. The preparation of different derivatives through reactions involving cyclization, bromination, and condensation reactions has been studied, indicating the chemical versatility and potential utility of these compounds in various chemical reactions and potential applications (Facchetti et al., 2016). Novel α-(acyloxy)-α-(quinolin-4-yl)acetamides have been synthesized, showcasing the potential for creating diverse molecular structures (Taran et al., 2014).

Biological Applications :Though not directly related to the exact compound , derivatives of quinoline compounds have shown potential in biological applications. For example, a study on a chemosensor capable of monitoring Zn2+ concentrations in living cells and aqueous solutions indicates the utility of quinoline derivatives in biological and environmental monitoring applications. The chemosensor demonstrates the ability to detect and quantify Zn2+ with significant sensitivity and specificity (Park et al., 2015). Moreover, some quinoline derivatives have been studied for their pharmacological activities, indicating the potential of these compounds in drug development and other therapeutic applications (Bhambi et al., 2010).